Cas no 1360963-12-7 (6-bromo-4-methoxy-1H-1,3-benzodiazole)

• Product Name: 6-bromo-4-methoxy-1H-1,3-benzodiazole
• CAS No: 1360963-12-7
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD22558040
• CID: 4593206
• PubChem ID: 100665334
• Update Time: 2023-04-03

6-bromo-4-methoxy-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-methoxy-1H-benzoimidazole
• 1H-Benzimidazole, 5-bromo-7-methoxy-
• 6-bromo-4-methoxy-1H-1,3-benzodiazole
• 6-bromo-4-methoxy-1H-benzo[d]imidazole

• MDL： MFCD22558040
• Inchi： 1S/C8H7BrN2O/c1-12-7-3-5(9)2-6-8(7)11-4-10-6/h2-4H,1H3,(H,10,11)
• InChI Key： POJQRKWNXUKDRM-UHFFFAOYSA-N
• SMILES： C1NC2=C(OC)C=C(Br)C=C2N=1

Computed Properties

• Exact Mass: 225.974
• Monoisotopic Mass: 225.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles